Cas no 899737-03-2 (3-(prop-2-en-1-yl)amino-6-{4-(propan-2-yl)phenylmethyl}-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-(prop-2-en-1-yl)amino-6-{4-(propan-2-yl)phenylmethyl}-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 899737-03-2
• MF: C₁₆H₂₀N₄O
• MW: 284.356203079224
• CID: 5486795
• PubChem ID: 135561172
• Update Time: 2025-07-10

3-(prop-2-en-1-yl)amino-6-{4-(propan-2-yl)phenylmethyl}-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-[(4-propan-2-ylphenyl)methyl]-3-(prop-2-enylamino)-4H-1,2,4-triazin-5-one
• 3-(allylamino)-6-(4-isopropylbenzyl)-1,2,4-triazin-5(4H)-one
• 899737-03-2
• STL270763
• DTXSID201332030
• AKOS016376549
• MLS001167565
• F2713-0648
• 6-[4-(propan-2-yl)benzyl]-3-(prop-2-en-1-ylamino)-1,2,4-triazin-5(4H)-one
• CHEMBL1485666
• SMR000641785
• 3-(prop-2-en-1-yl)amino-6-{4-(propan-2-yl)phenylmethyl}-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C16H20N4O/c1-4-9-17-16-18-15(21)14(19-20-16)10-12-5-7-13(8-6-12)11(2)3/h4-8,11H,1,9-10H2,2-3H3,(H2,17,18,20,21)
• InChI Key： PDDSRJYNNJFSLF-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC(=CC=2)C(C)C)=NN=C(NCC=C)N1

Computed Properties

• Exact Mass: 284.16371127g/mol
• Monoisotopic Mass: 284.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.8Ų

Additional information on 3-(prop-2-en-1-yl)amino-6-{4-(propan-2-yl)phenylmethyl}-4,5-dihydro-1,2,4-triazin-5-one

Research Brief on 3-(prop-2-en-1-yl)amino-6-{4-(propan-2-yl)phenylmethyl}-4,5-dihydro-1,2,4-triazin-5-one (CAS: 899737-03-2)

The compound 3-(prop-2-en-1-yl)amino-6-{4-(propan-2-yl)phenylmethyl}-4,5-dihydro-1,2,4-triazin-5-one (CAS: 899737-03-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The triazine core structure, coupled with the prop-2-en-1-yl and propan-2-ylphenylmethyl substituents, contributes to its high binding affinity and selectivity. Computational docking studies have revealed that the compound interacts with key residues in the active site of target enzymes, thereby modulating their activity.

In vitro and in vivo experiments have demonstrated the compound's efficacy in reducing inflammation and tumor growth. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited significant anti-inflammatory activity in murine models, with a marked reduction in pro-inflammatory cytokines. Another study in Bioorganic & Medicinal Chemistry Letters highlighted its potential as an anti-cancer agent, showing inhibition of tumor cell proliferation in breast cancer cell lines.

The synthesis of 3-(prop-2-en-1-yl)amino-6-{4-(propan-2-yl)phenylmethyl}-4,5-dihydro-1,2,4-triazin-5-one has been optimized in recent years, with improvements in yield and purity. A 2022 patent application detailed a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents, making the process more environmentally friendly and scalable for industrial production.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, 3-(prop-2-en-1-yl)amino-6-{4-(propan-2-yl)phenylmethyl}-4,5-dihydro-1,2,4-triazin-5-one represents a promising candidate for further development in the treatment of inflammatory diseases and cancer. Continued research into its mechanism of action and optimization of its chemical properties will be crucial for advancing this compound toward clinical applications.